2,2,2-trifluoro-1-(1-methyl-1H-imidazol-5-yl)ethanol

• CAS RN: 1226507-41-0
• Molecular Formula: C6H7F3N2O
• Molecular Weight: 180.13 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(3-methylimidazol-4-yl)ethanol
• InChI: InChI=1S/C6H7F3N2O/c1-11-3-10-2-4(11)5(12)6(7,8)9/h2-3,5,12H,1H3
• InChI Key: VXSLBYIKDMXYEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(C(F)(F)F)O

Description

2,2,2-trifluoro-1-(1-methyl-1H-imidazol-5-yl)ethanol is a useful research compound. Its molecular formula is C6H7F3N2O and its molecular weight is 180.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Reference Example 8-2, by use of 1-methyl-1H-imidazole-5-carbaldehyde (300 mg, 2.72 mmol) dissolved in N,N-dimethylformamide (4.5 mL), potassium carbonate (75 mg, 0.54 mmol) and (trifluoromethyl)trimethylsilane (0.442 mL, 2.99 mmol), the mixture was stirred and reacted at room temperature for 3 hours. Then, purification by preparative thin-layer chromatography (chloroform/methanol=10/1) was performed to give 2,2,2-trifluoro-1-(1-methyl-1H-imidazol-5-yl)ethanol (Compound DK) (358 mg, yield: 73%).